Cas no 1033245-12-3 (tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate
• CAS No: 1033245-12-3
• MF: C₁₀H₁₉FN₂O₂
• MW: 218.268466234207
• MDL: MFCD18917064
• CID: 1136707
• PubChem ID: 56698916
• Update Time: 2025-04-20

tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
• tert-Butyl (2S,4S)-2-(aminomethyl)-4-fluoro-1-pyrrolidinecarboxylate
• (2S,4S)-tert-Butyl 2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
• Tert-Butyl (2S,4S)-2-(Aminomethyl)-4-Fluoro-1-Pyrrolidinecarboxylate(WX601104)
• tert-butyl (2S,4S)-2-(aminomethyl)-4-fluoro-pyrrolidine-1-carboxylate
• MFCD18917064
• rel-tert-Butyl (2S,4S)-2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
• CS-0048599
• AKOS025396097
• A896504
• (2S,4S)-tert-Butyl2-(aminomethyl)-4-fluoropyrrolidine-1-carboxylate
• SCHEMBL15057262
• 1-Boc-(2S,4S)-4-fluoropyrrolidine-2-methanamine
• EN300-178236
• (2S,4S)-1-Boc-2-(Aminomethyl)-4-Fluoropyrrolidine
• tert-Butyl (2S,4S)-2-(aminomethyl)-4-fluoro-1-pyrrolidinecarboxylate, AldrichCPR
• 1807919-97-6
• AS-39745
• DADYKTRZKFJROI-YUMQZZPRSA-N
• 1033245-12-3

• MDL： MFCD18917064
• Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-6-7(11)4-8(13)5-12/h7-8H,4-6,12H2,1-3H3/t7-,8-/m0/s1
• InChI Key： DADYKTRZKFJROI-YUMQZZPRSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](CN)C1

Computed Properties

• Exact Mass: 218.14300
• Monoisotopic Mass: 218.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 288.7±25.0 ºC (760 Torr),
• Flash Point: 128.4±23.2 ºC,
• Solubility: Slightly soluble (9.2 g/l) (25 º C),
• PSA: 55.56000
• LogP: 1.93080